MK-5 Quantification Precision in Food Matrices
In a 2022 validation study employing deuterium-labeled d7 internal standards (d7-PK, d7-MK-4, d7-MK-7, d7-MK-9) to quantify eight vitamin K vitamers in food, MK-5 achieved intra- and inter-assay precision below 20% relative standard deviation (RSD) across broccoli, cheese, natto, liver, and microalgae matrices. This precision level, while slightly higher than that of MK-4, MK-7, and MK-9 (<15% RSD), represents validated analytical performance for a menaquinone with limited commercial internal standard availability [1].
| Evidence Dimension | Intra- and inter-assay precision (RSD %) |
|---|---|
| Target Compound Data | MK-5: <20% RSD |
| Comparator Or Baseline | PK, MK-4, MK-7, MK-9: <15% RSD; MK-6: <25% RSD; MK-8, MK-10: <20% RSD |
| Quantified Difference | MK-5 precision ≤5 percentage points higher than MK-4/7/9; ≤5 percentage points lower than MK-6 |
| Conditions | LC-ESI-MS/MS; food matrices including broccoli, cheese, natto, liver, microalgae; 9 min runtime |
Why This Matters
This establishes the validated precision baseline achievable for MK-5 using the deuterated internal standard family approach, enabling procurement decisions based on fit-for-purpose analytical requirements.
- [1] Jensen MB, Rød KE, Švarc PL, Oveland E, Jakobsen J. Vitamin K (phylloquinone and menaquinones) in foods – Cost-effective quantification by LC-ESI-MS/MS. Food Chemistry. 2022; 385: 132672. View Source
